(3-Aminoazetidin-3-yl)methanoldihydrochloride
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-Aminoazetidin-3-yl)methanoldihydrochloride can be achieved through several methods. One common approach involves the reduction of oximes to corresponding amine hydrochlorides using hydrogenation in methanolic hydrogen chloride with Pd/C as a catalyst . Another method includes the aminolysis of suitable precursors in the presence of ammonia in methanol under controlled conditions .
Industrial Production Methods
Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as the preparation of intermediates, purification, and crystallization to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
(3-Aminoazetidin-3-yl)methanoldihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others.
Common Reagents and Conditions
Common reagents used in these reactions include hydrogen chloride, palladium on carbon (Pd/C), and methanol. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, reduction reactions may yield various amine derivatives, while oxidation reactions can produce oxides.
Scientific Research Applications
(3-Aminoazetidin-3-yl)methanoldihydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of complex organic molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.
Industry: The compound is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (3-Aminoazetidin-3-yl)methanoldihydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, modulating their activity, and influencing biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and targets involved.
Comparison with Similar Compounds
Similar Compounds
Uniqueness
(3-Aminoazetidin-3-yl)methanoldihydrochloride is unique due to its specific structure, which includes an amino group and an azetidine ring
Properties
Molecular Formula |
C4H12Cl2N2O |
|---|---|
Molecular Weight |
175.05 g/mol |
IUPAC Name |
(3-aminoazetidin-3-yl)methanol;dihydrochloride |
InChI |
InChI=1S/C4H10N2O.2ClH/c5-4(3-7)1-6-2-4;;/h6-7H,1-3,5H2;2*1H |
InChI Key |
VBJKMGHPJDCYTF-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CN1)(CO)N.Cl.Cl |
Origin of Product |
United States |
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